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Compound of Interest

Compound Name: 4-Nitrophenyl isocyanate

Cat. No.: B128723

An In-depth Technical Guide to the Safe Handling of 4-Nitrophenyl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information and handling
precautions for 4-Nitrophenyl isocyanate (CAS No. 100-28-7). The information is compiled
from various safety data sheets (SDS) to ensure a thorough understanding of the potential
hazards and the necessary safety measures for laboratory and drug development settings.

Chemical Identification and Physical Properties

4-Nitrophenyl isocyanate is a yellow crystalline solid.[1] It is utilized as a pharmaceutical
intermediate and in the synthesis of various chemical compounds.[1] Due to its chemical
reactivity, it is sensitive to moisture and should be handled accordingly.[1]

Table 1: Physical and Chemical Properties of 4-Nitrophenyl Isocyanate
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Property Value Source(s)
CAS Number 100-28-7 [2]
Molecular Formula C7HaN20s3 [1][2]
Molecular Weight 164.12 g/mol [11[3]
Appearance Yellow crystalline solid [1114]
Melting Point 56-62 °C / 132.8-143.6 °F [1]12113]
Boiling Point 137-138 °C at 11 mm Hg [11[3]

Flash Point >110 °C/>230 °F [1]12]

- Insoluble in water; Soluble in
Solubility [1]
Benzene, Toluene

Storage Temperature 2-8°C [11[3]

Hazard Identification and GHS Classification

4-Nitrophenyl isocyanate is classified as a hazardous chemical under the OSHA Hazard
Communication Standard.[2] The signal word for this chemical is "Danger".[2][3]

Table 2: GHS Hazard Classification for 4-Nitrophenyl Isocyanate
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Hazard Class Category Source(s)
Acute Toxicity, Oral Category 4 [2]
Acute Toxicity, Inhalation Category 4 [2]
Skin Corrosion/Irritation Category 2 [2]
Serious Eye Damage/Eye

o Category 2 [2]
Irritation
Respiratory Sensitization Category 1 [2]
Skin Sensitization Category 1 [315]
Specific target organ toxicity Category 3 (Respiratory Be
(single exposure) system)

The following diagram illustrates the key health hazards associated with 4-Nitrophenyl

isocyanate.

4-Nitrophenyl Isocyanate Hazards
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GHS Health Hazards of 4-Nitrophenyl Isocyanate.
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Hazard and Precautionary Statements:

e Hazard Statements (H-Statements):

H302 + H332: Harmful if swallowed or if inhaled.[4][5]

H315: Causes skin irritation.[3][5]

H317: May cause an allergic skin reaction.[3][5]

H319: Causes serious eye irritation.[3][5]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][5]

H335: May cause respiratory irritation.[3][4][5]

e Precautionary Statements (P-Statements):

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][7]

P342 + P311: If experiencing respiratory symptoms: Call a POISON CENTER/doctor.[6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[4][6]

P501: Dispose of contents/container to an approved waste disposal plant.[4]
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Toxicological Information

The toxicological data for 4-Nitrophenyl isocyanate indicates that it is poisonous by the
intraperitoneal route and moderately toxic by ingestion.[1] When heated to decomposition, it
emits toxic vapors of nitrogen oxides (NOx).[1]

Table 3: Acute Toxicity Data

Route Species Value Source(s)

Oral LD50 Rat 1600 mg/kg [1]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and maintain the chemical's
integrity.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood.[6][8]
e Avoid breathing dust, fumes, or vapors.[4]

e Prevent contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE).[8]

e Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke in areas where the chemical is used.[2][4]
o Keep the container tightly closed when not in use.[8]

Storage:

» Store in a cool, dry, well-ventilated area.[8][9]

e The recommended storage temperature is 2-8°C.[1][3]
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o Keep containers tightly closed to prevent moisture contamination.[4][8]

» Store away from incompatible substances such as strong oxidizing agents and strong acids.

[2]

The following workflow outlines the key steps for the safe handling and storage of 4-
Nitrophenyl isocyanate.
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Safe Handling & Storage Workflow

Start: Receive Chemical

Preparation:
- Read SDS
- Don PPE (Gloves, Goggles, Lab Coat)
- Work in Fume Hood

i

Handling:
- Avoid dust/vapor generation
- Keep container closed
- Use appropriate tools

/

ispose of waste

Post-Handling:

- Decontaminate work area
- Wash hands thoroughly

Store unused chemical

Waste Disposal:
- Collect in labeled container
- Follow institutional protocols

Storage:

- Tightly closed container
- Store at 2-8°C

- Well-ventilated, dry area

- Away from incompatibles

End of Process

Click to download full resolution via product page

Workflow for Safe Handling and Storage.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood, to
control airborne contaminants.[9] Eyewash stations and safety showers should be readily
available.[9]

e Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[8]

o Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin
exposure.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard
EN 149 approved respirator.[2][8] A dust mask (type N95) is recommended.[3][5]

First Aid and Emergency Procedures

In case of exposure, immediate action is required.

e Inhalation: Remove the individual to fresh air immediately.[8] If breathing is difficult,
administer oxygen. If not breathing, give artificial respiration (do not use mouth-to-mouth).[8]
Seek immediate medical attention.[8]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[8] Get medical aid.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[8] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[8] Never give anything by mouth to an unconscious person.[8] Get immediate
medical aid.[8]
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The following flowchart details the emergency first aid procedures for different types of
exposure.

Emergency First Aid Procedures

Exposure Occurs

Inhalation Skin Contact

Eye Contact

1. Do NOT induce vomiting
1. Flush with water for 15+ min 2. Give 2-4 cups of water/milk
(lift eyelids) (if conscious)
2. Remove contact lenses if possible 3. Never give anything by mouth to an
unconscious person

1. Move to Fresh Air
2. Give Oxygen if breathing is difficult | 1. Remove contaminated clothing

3. Artificial respiration if not breathing 2. Flush with soap & water for 15+ min
(No mouth-to-mouth)

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Flowchart for Exposure Incidents.

Accidental Release and Fire-Fighting Measures

e Accidental Release:
o Clean up spills immediately using appropriate protective equipment.[8]

o Avoid generating dusty conditions.[8]
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o Sweep up or absorb the material and place it into a suitable clean, dry, closed container
for disposal.[2][8]

o Ensure adequate ventilation.[8]
» Fire-Fighting:

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.

[2](8]

o Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and carbon
monoxide may be generated.[2][8] Vapors can form explosive mixtures with air.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (or equivalent) approved, and full protective gear.[2][8]

Experimental Protocols and Signaling Pathways

The reviewed safety data sheets do not contain detailed experimental protocols for the use or
safety testing of 4-Nitrophenyl isocyanate. Similarly, specific biochemical or signaling
pathways related to its toxicity are not described in these documents. Researchers should
develop specific standard operating procedures (SOPSs) for their experimental setups that
incorporate the safety and handling information provided in this guide.

Disposal Considerations

Waste from this product is classified as hazardous and must be disposed of in accordance with
local, state, and federal regulations.[10] Dispose of the container at a hazardous or special
waste collection point.[10] Do not empty into drains.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Nitrophenyl isocyanate safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128723#4-nitrophenyl-isocyanate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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